Cas no 38031-78-6 (3-tert-butylpyridine)

• Product Name: 3-tert-butylpyridine
• CAS No: 38031-78-6
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 1028923
• PubChem ID: 520879
• Update Time: 2025-04-20

3-tert-butylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dimethylethyl)-Pyridine
• 3-(tert-Butyl)pyridine
• 3-tert-butylpyridine
• 3-(1.1-Dimethylethyl)-pyridin
• 3-t-butylpyridine
• 3-tert.-Butylpyridin
• 3-tert.-Butyl-pyridin
• 3-tert-Butyl-pyridin
• 3-tert-butyl-pyridine
• AC1LAUTI
• AE-562
• AGN-PC-0D3S5V
• Pyridine, 3-(1,1-dimethylethyl)-
• SureCN74389
• Q63392767
• AKOS006342841
• 38031-78-6
• EN300-124410
• SCHEMBL74389
• InChI=1/C9H13N/c1-9(2,3)8-5-4-6-10-7-8/h4-7H,1-3H
• SB53775
• DTXSID10334484
• pyridine, 3-t-butyl-
• DTXCID20285574

• MDL： MFCD09965927
• Inchi： 1S/C9H13N/c1-9(2,3)8-5-4-6-10-7-8/h4-7H,1-3H3
• InChI Key： FBUIIWHYTLCORM-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.9354 (estimate)
• Melting Point: -44°C
• Boiling Point: 203.93°C (estimate)
• Refractive Index: 1.4965
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives